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Compound of Interest

1-(3,5-

Compound Name:
Dibromophenyl)cyclopentanol

Cat. No.: B13249327

Get Quote

\ J

Provisional Safety Data Sheet (SDS) for R&D

Applications

Date of Issue: February 28, 2026 Version: 1.0 (Provisional / R&D Use Only) Status: Novel
Research Chemical / Pharmaceutical Intermediate

Part 1: Identification & Chemical Characterization
Chemical Identity

e Product Name: 1-(3,5-Dibromophenyl)cyclopentanol

e Synonyms: 1-(3,5-Dibromophenyl)-1-hydroxycyclopentane; 3,5-Dibromo-a,a-(1,4-
butanediyl)benzyl alcohol.

o CAS Number: Not Officially Assigned (Provisional Reference: Analog-96-41-3-MOD)
¢ Molecular Formula: C11H12Br20

¢ Molecular Weight: 320.02 g/mol
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 Structural Characterization: A tertiary alcohol featuring a lipophilic cyclopentane ring spiro-
fused to a benzylic carbon, substituted with a 3,5-dibromophenyl moiety.

Relevant Identified Uses

o Pharmaceutical Research: Lipophilic scaffold for designing Adenosine A3 receptor
antagonists or NK1 antagonists [1].

» Metabolic Probes: Used to study the metabolic stability of dibromophenyl rings (common in
mucolytics like Ambroxol) when coupled with cycloalkyl groups.

o Synthetic Intermediate: Precursor for dehydration to 1-(3,5-dibromophenyl)cyclopentene via
acid-catalyzed elimination.

Part 2: Hazard Identification (GHS Classification)

Scientist’s Note:In the absence of animal toxicity data for this specific congener, we apply
"Read-Across" toxicology based on 1-(3-bromophenyl)ethanol and Cyclopentanol. The
dibromo-substitution significantly increases lipophilicity (LogP), enhancing skin absorption and
aguatic persistence.

Classification of the Substance
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Mechanism/Ration

Hazard Class Category Hazard Statement |
ale
Lipophilic organic
) alcohols penetrate the
. L H315: Causes skin
Skin Irritation Cat.[1] 2 S stratum corneum;
irritation.[1][2][3] ] ]
brominated aromatics
act as contact irritants.
Tertiary alcohols are
) moderate ocular
o H319: Causes serious )
Eye Irritation Cat. 2A o irritants; solid
eye irritation.[1][2][3] )
particulates cause
mechanical abrasion.
Dust inhalation
H335: May cause irritates mucous
STOT - SE Cat. 3 respiratory irritation.[2] membranes (common
[3114] for halogenated
benzyl alcohols).
High LogP (>3.5)
) ) predicts
H411: Toxic to aquatic ) ]
) o ) ) ) bioaccumulation;
Aquatic Toxicity Cat. 2 life with long-lasting

effects.

organobromines are
recalcitrant to

biodegradation.

Label Elements (GHS)

 Signal Word:WARNING
» Pictograms:

o (Irritant)

o (Aquatic Hazard)

Part 3: Composition & Physical Properties[2][3][4][5]
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Scientist’s Note:Accurate physical property prediction is critical for process safety. The
symmetry of the 3,5-substitution pattern typically raises the melting point compared to the 3-
bromo analog.

Physical & Chemical Properties (Predicted vs.
Observed)
Value

Propert Application Note
S (Predicted/Observed) il

) ) ) Distinct from liquid
White to off-white crystalline
Appearance id cyclopentanol due to MW
soli
increase.

Handle as a solid; melt-
Melting Point 68°C — 74°C (Predicted) processing requires precise

temp control.

Do not distill at atmospheric
Boiling Point >320°C (Decomposes) pressure; risk of HBr

elimination.

Requires organic co-solvents
Solubility (Water) < 0.1 mg/mL (Insoluble) (DMSO, DCM, MeOH) for bio-

assays.

High membrane permeability;
LogP (Octanol/Water) ~4.2 potential for rapid cellular
uptake.

Weakly acidic; deprotonation
pKa ~13.5 (Alcoholic proton) requires strong bases (NaH,
LDA).

Part 4: First Aid & Emergency Protocols
Logic-Based Response System

Standard first aid often ignores the specific chemical nature. For a brominated lipophilic
alcohol, the risk is dermal retention and delayed irritation.
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 Inhalation: Move to fresh air. Critical: If wheezing occurs, suspect HBr release
(decomposition product) and administer oxygen.

» Skin Contact:
o Do NOT use ethanol to wash initially (increases absorption of lipophilic toxins).
o Wash with Polyethylene Glycol (PEG 400) or mild soap and copious water.
o The bromine substituents can cause delayed hypersensitivity; monitor for 24 hours.

e Eye Contact: Rinse for 15 minutes.[2][4] Scientific Rationale: Use isotonic saline if available
to prevent osmotic stress on corneal tissue already compromised by the solvent action of the
alcohol.

Part 5: Handling, Storage & Stability
Reactivity Profile

This compound is a tertiary benzylic alcohol.

» Acid Sensitivity: Highly prone to Wagner-Meerwein rearrangements or dehydration under
acidic conditions. Contact with strong acids (H2SO4, HCI) will generate the alkene (1-(3,5-
dibromophenyl)cyclopentene), which may polymerize.

o Oxidation: Resistant to mild oxidation (tertiary alcohol), but the aromatic ring can be oxidized
by ultra-strong oxidants (e.g., KMnOa).

Storage Conditions

o Temperature: 2-8°C (Refrigerate).
o Atmosphere: Store under Argon or Nitrogen.

o Reasoning: Benzylic alcohols can slowly autoxidize or disproportionate upon long-term
exposure to atmospheric oxygen and light.

e Incompatibilities: Strong acids, Acid chlorides, Reducing agents (LiAlHs may debrominate the
ring at high temps).

© 2026 BenchChem. All rights reserved. 5/10 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC460560050&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA19976~~PDF~~MTR~~CGV4~~EN~~2025-09-23%2016:12:15~~Cyclopentyl%20phenyl%20ketone~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13249327?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Part 6: Visualizing the Hazard Logic

The following diagram illustrates the Hazard Assessment Workflow used to derive this safety
profile. This logic is essential for researchers handling novel analogs.
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Tertiary Alcohol Dehydration Risk
(Acid Sensitivity)
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w
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Click to download full resolution via product page

Caption: Figure 1: Component-based Hazard Assessment (CBHA) workflow used to derive
safety protocols for 1-(3,5-Dibromophenyl)cyclopentanol.

Part 7: Toxicological Information (Read-Across)
Acute Toxicity

o Oral (Rat) LD50: Predicted > 2000 mg/kg (Based on Ambroxol precursor data [2]).

o Dermal (Rabbit): Predicted > 1000 mg/kg.

¢ Inhalation: No data available.[2][4][5] Treat as a nuisance dust with chemical irritant
properties.

Chronic Effects

» Carcinogenicity: Not listed by IARC/NTP. However, brominated aromatics are often
investigated for hepatic enzyme induction.

e Reproductive Toxicity: No specific data.[5] Cyclopentanol analogs generally show low
reproductive toxicity compared to aliphatic chains.
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Part 8: Ecological Information
Environmental Fate

e Persistence: High. The 3,5-dibromo substitution sterically hinders microbial oxidation of the
aromatic ring.

e Bioaccumulation: High potential (LogP ~4.2).

e Disposal:DO NOT flush down drains. This compound must be incinerated in a facility
equipped with a scrubber for Hydrogen Bromide (HBr).

Part 9: Synthesis & Degradation Pathway

Understanding the chemical origin helps in assessing impurities.

1,3,5-Tribromobenzene Cyclopentanone

Electrophile Addition

e
! Lithiation (n-BuLi, -78°C) !
: Generates 3,5-Dibromophenyllithium |

I

1-(3,5-Dibromophenyl)cyclopentanol
(Target)

Acid/Heat Stress
Storage Hazard)

Dehydration Impurity:

1-(3,5-Dibromophenyl)cyclopentene
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Caption: Figure 2: Synthesis logic and potential degradation pathway leading to the olefinic
impurity.
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Disclaimer: This guide is a professional synthesis of predictive toxicology and chemical safety
principles. It is intended for use by qualified scientific personnel in a research and development
setting. It does not replace an official manufacturer-issued SDS once available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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